Di-tert-butyl 4,4'-(((2-(methylthio)pyrimidine-4,6-diyl)bis(oxy))bis(methylene))bis(piperidine-1-carboxylate)

• IUPAC Name: tert-butyl 4-[[6-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methoxy]-2-methylsulfanylpyrimidin-4-yl]oxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C27H44N4O6S/c1-26(2,3)36-24(32)30-12-8-19(9-13-30)17-34-21-16-22(29-23(28-21)38-7)35-18-20-10-14-31(15-11-20)25(33)37-27(4,5)6/h16,19-20H,8-15,17-18H2,1-7H3
• InChI Key: UADJGPBDVDWOPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COC2=CC(=NC(=N2)SC)OCC3CCN(CC3)C(=O)OC(C)(C)C
• Molecular Formula: C27H44N4O6S
• Molecular Weight: 552.7 g/mol

Description

Di-tert-butyl 4,4'-(((2-(methylthio)pyrimidine-4,6-diyl)bis(oxy))bis(methylene))bis(piperidine-1-carboxylate) is a useful research compound. Its molecular formula is C27H44N4O6S and its molecular weight is 552.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Di-tert-butyl 4,4'-(((2-(methylthio)pyrimidine-4,6-diyl)bis(oxy))bis(methylene))bis(piperidine-1-carboxylate) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Di-tert-butyl 4,4'-(((2-(methylthio)pyrimidine-4,6-diyl)bis(oxy))bis(methylene))bis(piperidine-1-carboxylate) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques and Chemical Properties :

  • Sayapin et al. (2016) developed a preparation method for a similar compound, which included the aminoalkylation of 3,5-di(tert-butyl)pyrocatechol by Mannich reaction followed by oxidation. This study provides insights into the synthesis techniques and chemical properties of related compounds (Sayapin, Tupaeva, Tkachev, & Shilov, 2016).

• Potential Applications in Cancer Drug Synthesis :

  • Zhang et al. (2018) mentioned that tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a similar compound, is an important intermediate for small molecule anticancer drugs. This suggests possible applications in the development of new anticancer therapies (Zhang, Ye, Xu, & Xu, 2018).

• Bioactive Compound Development :

  • Research by Makarov et al. (1995) on bis(dialkyldithiocarbamoyl-5-nitro-4-pyrimidyl)piperazines, which are structurally similar, indicates potential for the development of bioactive compounds in various medical and scientific fields (Makarov, Sedov, Nemeryuk, Solov’eva, Anisimova, & Safonova, 1995).

• Chemical Synthesis and Molecular Structure Analysis :

  • The work by Herrera et al. (2003) on similar compounds provides valuable information on chemical synthesis methods and molecular structure analysis, which is crucial for the development and application of such chemicals in research (Herrera, Feist, Michalik, Quincoces, & Peseke, 2003).